Cas no 1420793-66-3 (3-Azabicyclo[3.1.1]heptan-6-one)

• Product Name: 3-Azabicyclo[3.1.1]heptan-6-one
• CAS No: 1420793-66-3
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD27991732
• CID: 2855136
• PubChem ID: 73425068
• Update Time: 2023-08-09

3-Azabicyclo[3.1.1]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptan-6-one
• 3-aza-bicyclo[3.1.1]heptan-6-one
• SB33489

• MDL： MFCD27991732
• Inchi： 1S/C6H9NO/c8-6-4-1-5(6)3-7-2-4/h4-5,7H,1-3H2
• InChI Key： FVNUZDIUQQCLJT-UHFFFAOYSA-N
• SMILES： O=C1C2CNCC1C2

Computed Properties

• Exact Mass: 111.068413911 g/mol
• Monoisotopic Mass: 111.068413911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 29.1
• Molecular Weight: 111.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones